Cas no 2551119-59-4 (5-amino-2-methylphenyl 3-fluorobenzoate)

• Product Name: 5-amino-2-methylphenyl 3-fluorobenzoate
• CAS No: 2551119-59-4
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• MDL: MFCD32874956
• CID: 5671934
• PubChem ID: 155822371
• Update Time: 2025-06-12

5-amino-2-methylphenyl 3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methylphenyl 3-fluorobenzoate
• EN300-27151950
• 2551119-59-4
• (5-Amino-2-methylphenyl) 3-fluorobenzoate

• MDL： MFCD32874956
• Inchi： 1S/C14H12FNO2/c1-9-5-6-12(16)8-13(9)18-14(17)10-3-2-4-11(15)7-10/h2-8H,16H2,1H3
• InChI Key： FKYIYMSINJBRCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(=O)OC1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 245.08520679g/mol
• Monoisotopic Mass: 245.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-amino-2-methylphenyl 3-fluorobenzoate

Comprehensive Analysis of 5-amino-2-methylphenyl 3-fluorobenzoate (CAS No. 2551119-59-4): Properties, Applications, and Industry Insights

The compound 5-amino-2-methylphenyl 3-fluorobenzoate (CAS No. 2551119-59-4) is a specialized fluorinated benzoate derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both an amino group and a fluorobenzoate moiety, makes it a versatile intermediate for synthesizing high-value compounds. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 5-amino-2-methylphenyl 3-fluorobenzoate belongs to the class of aromatic esters, characterized by its methyl-substituted phenyl ring and 3-fluorobenzoate ester linkage. The presence of fluorine enhances its metabolic stability and lipophilicity, traits highly sought after in bioactive molecule design. Researchers frequently explore its role in structure-activity relationship (SAR) studies, particularly for optimizing drug candidates targeting GPCRs or kinase enzymes—a hot topic in precision medicine forums.

In the context of sustainable synthesis, this compound aligns with the growing demand for eco-friendly catalysts and low-waste processes. Recent publications highlight its synthesis via microwave-assisted reactions or enzymatic esterification, reducing reliance on traditional solvents. Such methods resonate with the green chemistry principles often queried in academic searches, like "How to reduce carbon footprint in organic synthesis?" or "Alternatives to toxic reagents in fluorination."

The pharmaceutical industry values 5-amino-2-methylphenyl 3-fluorobenzoate as a precursor for small-molecule APIs. Its fluorine atom improves membrane permeability, a critical factor in CNS drug development—a trending niche due to rising neurological disorder cases. Additionally, its amino group allows facile derivatization, enabling combinatorial chemistry approaches popularized by AI-based molecular docking platforms.

From an SEO perspective, this compound intersects with high-traffic queries such as "fluorinated building blocks for drug discovery" or "benzoate esters in material science." Its CAS No. 2551119-59-4 also attracts researchers seeking patent information or supplier databases. Notably, the agrochemical sector explores its utility in crop protection agents, tying into global discussions on sustainable agriculture.

Quality control of 5-amino-2-methylphenyl 3-fluorobenzoate involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by lab technicians. Stability studies under varying pH conditions and thermal stress are equally relevant, addressing common concerns about compound degradation during storage.

In summary, 5-amino-2-methylphenyl 3-fluorobenzoate exemplifies the convergence of cutting-edge chemistry and industry demands. Its multifaceted applications—from drug design to green synthesis—position it as a compound of enduring scientific and commercial interest, well-aligned with contemporary research priorities and search engine trends.